3-(3-Phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1H-indole 3-(3-Phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1H-indole

Brand Name: Vulcanchem

CAS No.: 929823-41-6

VCID: VC0364064

InChI: InChI=1S/C17H11N5S/c1-2-6-11(7-3-1)15-19-20-17-22(15)21-16(23-17)13-10-18-14-9-5-4-8-12(13)14/h1-10,18H

SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CNC5=CC=CC=C54

Molecular Formula: C17H11N5S

Molecular Weight: 317.4g/mol

3-(3-Phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1H-indole

CAS No.: 929823-41-6

VCID: VC0364064

Molecular Formula: C17H11N5S

Molecular Weight: 317.4g/mol

CAS No.	929823-41-6
Product Name	3-(3-Phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1H-indole
Molecular Formula	C17H11N5S
Molecular Weight	317.4g/mol
IUPAC Name	6-(1H-indol-3-yl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI	InChI=1S/C17H11N5S/c1-2-6-11(7-3-1)15-19-20-17-22(15)21-16(23-17)13-10-18-14-9-5-4-8-12(13)14/h1-10,18H
Standard InChIKey	WYUCJPOOWKVZGG-UHFFFAOYSA-N
SMILES	C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CNC5=CC=CC=C54
Last Modified	Aug 20 2021

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